Cas no 223381-97-3 (Ethanone,1-[3-[4-[4-(trifluoromethyl)phenyl]-1-piperazinyl]-1-azetidinyl]-)

• Product Name: Ethanone,1-[3-[4-[4-(trifluoromethyl)phenyl]-1-piperazinyl]-1-azetidinyl]-
• CAS No: 223381-97-3
• MF: C₁₆H₂₀F₃N₃O
• MW: 327.344714164734
• CID: 244504
• PubChem ID: 29939979
• Update Time: 2025-04-19

Ethanone,1-[3-[4-[4-(trifluoromethyl)phenyl]-1-piperazinyl]-1-azetidinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3-[4-[4-(trifluoromethyl)phenyl]-1-piperazinyl]-1-azetidinyl]-
• 1-[3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]azetidin-1-yl]ethanone
• 3-(4-(P-METHOXYPHENYL)PIPERAZINYL) AZETIDINE TRIHYDROCHLORIDE
• 1-{3-[4-(3-trifluoromethylphenyl)piperazin-1-yl]-azetidin-1-yl}-ethanone
• N-Acetyl-3-(4-(m-trifluoromethylphenyl)piperazinyl)azetidine
• Q933
• 1-{3-[4-(3-TRIFLUOROMETHYL-PHENYL)-PIPERAZIN-1-YL]-AZETIDIN-1-YL}-ETHANONE
• 223381-97-3
• 1-(3-{4-[3-(Trifluoromethyl)phenyl]piperazin-1-yl}azetidin-1-yl)ethan-1-one
• DTXSID10652332
• 1-(3-(4-(3-(Trifluoromethyl)phenyl)piperazin-1-yl)azetidin-1-yl)ethanone

• Inchi： 1S/C16H20F3N3O/c1-12(23)22-10-15(11-22)21-7-5-20(6-8-21)14-4-2-3-13(9-14)16(17,18)19/h2-4,9,15H,5-8,10-11H2,1H3
• InChI Key： BSPVCTLTQKZACB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1CCN(CC1)C1CN(C(C)=O)C1)(F)F

Computed Properties

• Exact Mass: 327.15600
• Monoisotopic Mass: 327.15584676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.8Ų

Experimental Properties

• PSA: 26.79000
• LogP: 1.99890